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The following data comes from a 1995 double-blind, placebo-controlled study conducted by the Mentane
Study Group. Patients with clinically probable Alzheimer's disease were treated for 24 weeks [1] [2].

Aspect Placebo Velnacrine 150 mg/d Velnacrine 225 mg/d
i (n=152) (n=149) (n=148)

Efficacy: Alzheimer's Scores No deterioration; No deterioration; significantly

Disease Assessment deteriorated (P significant benefit over  more effective than 150 mg

Scale (ADAS-Cog) <.05) placebo dose (P < .05)

Efficacy: Clinical Global - Significant Significant improvement over

Impression of Change improvement over placebo

(CGIC) placebo

Secondary Endpoints - Improvement on 3 out Improvement on 3 out of 4
of 4 caregiver-rated caregiver-rated scales
scales

Safety: Treatment- 36% 28% 30%

Related Adverse Events

Safety: Most Common - Diarrhea (rarely Diarrhea (rarely interrupted

Adverse Event interrupted therapy) therapy)

Safety: Treatment 3% 30% 24%

Stopped (due to
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Placebo Velnacrine 150 mg/d Velnacrine 225 mg/d

Aspect
(n=152) (n=149) (n=148)

abnormal liver function)

Detailed Experimental Protocol

For researchers seeking to understand the methodological details, here is a summary of the key experimental

design elements from the same study [1] [2] [3].

¢ Study Design: Randomized, double-blind, placebo-controlled trial.
¢ Patient Population: Individuals with clinically probable Alzheimer's disease according to NINCDS-
ADRDA criteria.
¢ Study Phases:
o Single-Blind Washout Period: A preliminary phase to clear any previous medications.
o Randomization & Treatment: Patients were randomized to one of three groups for 24 weeks.
¢ Intervention:
o Placebo
o Velnacrine maleate, 150 mg per day
o Velnacrine maleate, 225 mg per day
e Primary Efficacy Endpoints:
o Cognitive behavior and memory components of the Alzheimer's Disease Assessment Scale
(ADAS).
o Clinical Global Impression of Change (CGIC) scale.
e Secondary Efficacy Endpoints: Caregiver-rated scales.
o Safety Assessment: Monitoring of adverse clinical events and laboratory tests (including liver
function).

Mechanism of Action and Trial Workflow

To help visualize the theoretical basis and the structure of the clinical trial, the following diagrams outline

the cholinergic pathway targeted by Velnacrine and the sequence of the study.
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Interpretation and Context for Professionals

e Conclusion of the Study: The original researchers concluded that Velnacrine produced "modest but
significant benefits" in patients with Alzheimer's disease. The 225 mg/day dosage was more effective
than the 150 mg/day dosage, and both were considered to have "acceptable safety profiles" despite
the liver toxicity observations [1] [2].

¢ Historical Context in Drug Development: It is important to note that Velnacrine was an
investigational cholinesterase inhibitor developed during the same period as Tacrine. While the study
showed modest efficacy, subsequent development was likely halted due to the high incidence of liver
toxicity and the subsequent approval of other cholinesterase inhibitors with better safety profiles, such
as donepezil [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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